Cas no 941294-58-2 (tert-butyl 6-bromopyridine-3-carboxylate)

• Product Name: tert-butyl 6-bromopyridine-3-carboxylate
• CAS No: 941294-58-2
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD09264580
• CID: 69609
• PubChem ID: 26369925
• Update Time: 2025-06-25

tert-butyl 6-bromopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-bromonicotinate
• 6-Bromo-nicotinic acid tert-butyl ester
• tert-butyl 6-bromopyridine-3-carboxylate
• 6-bromonicotinic acid tert-butyl ester
• 1,1-Dimethylethyl 6-bromo-3-pyridinecarboxylate (ACI)
• CS-0179621
• DB-079787
• RTRMFSKLFAYIDW-UHFFFAOYSA-N
• SCHEMBL1462391
• t-butyl 6-bromo-3-pyridinecarboxylate
• (tert-Butyl) 6-bromonicotinate
• DTXSID70650016
• PS-3460
• J-524756
• tert-Butyl6-bromonicotinate
• AKOS014514231
• 941294-58-2
• (tert-Butyl) 6-bromopyridine-3-carboxylate
• MFCD09264580

• MDL： MFCD09264580
• Inchi： 1S/C10H12BrNO2/c1-10(2,3)14-9(13)7-4-5-8(11)12-6-7/h4-6H,1-3H3
• InChI Key： RTRMFSKLFAYIDW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(Br)=NC=1)OC(C)(C)C

Computed Properties

• Exact Mass: 257.00500
• Monoisotopic Mass: 257.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.385
• Boiling Point: 307.9°C at 760 mmHg
• Flash Point: 140°C
• Refractive Index: 1.531
• PSA: 39.19000
• LogP: 2.79940

tert-butyl 6-bromopyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 6-bromopyridine-3-carboxylate

Introduction to Tert-butyl 6-bromopyridine-3-carboxylate (CAS No. 941294-58-2)

Tert-butyl 6-bromopyridine-3-carboxylate (CAS No. 941294-58-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the synthesis of various biologically active molecules. Its molecular structure, featuring a brominated pyridine core and a tert-butyl ester group, makes it an invaluable intermediate in the development of novel therapeutic agents.

The 6-bromopyridine-3-carboxylate moiety is particularly noteworthy due to its reactivity and versatility in synthetic chemistry. The bromine atom at the 6-position provides a handle for further functionalization, allowing chemists to introduce additional groups or modify existing ones with precision. This flexibility is essential for tailoring the compound to meet the specific requirements of different synthetic pathways.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of heterocyclic compounds, with pyridine derivatives being a major area of interest. The tert-butyl ester group in tert-butyl 6-bromopyridine-3-carboxylate not only enhances its stability but also serves as a protective group that can be selectively removed under specific conditions. This dual functionality makes it an ideal candidate for multi-step syntheses where controlled reactivity is paramount.

One of the most compelling applications of tert-butyl 6-bromopyridine-3-carboxylate lies in its use as a building block for pharmaceutical intermediates. The pyridine ring is a common structural motif in many drugs, and its derivatives have shown promise in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The bromine substituent allows for further derivatization, enabling the creation of complex molecules with targeted biological activities.

Recent studies have highlighted the importance of pyridine-based compounds in drug discovery. For instance, researchers have demonstrated that certain pyridine derivatives can inhibit specific enzymes involved in disease pathways by binding to their active sites. The ability to modify the pyridine core through techniques such as cross-coupling reactions has opened up new avenues for designing more effective drugs.

The synthesis of tert-butyl 6-bromopyridine-3-carboxylate typically involves multi-step processes that require careful optimization to ensure high yields and purity. Common synthetic routes include bromination of pyridine precursors followed by esterification with tert-butanol under acidic conditions. Advances in catalytic systems have also enabled more efficient and environmentally friendly synthetic methods, reducing the need for harsh reagents and minimizing waste.

In addition to its pharmaceutical applications, tert-butyl 6-bromopyridine-3-carboxylate has found utility in materials science and agrochemical research. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a component in light-emitting diodes (LEDs) and other optoelectronic devices. Furthermore, its derivatives have been explored as potential pesticides and herbicides due to their ability to interact with biological targets in plants and pests.

The growing demand for specialized organic compounds like tert-butyl 6-bromopyridine-3-carboxylate has led to advancements in manufacturing technologies that ensure consistent quality and supply. Chemical companies are investing heavily in process optimization and automation to meet the needs of both academic researchers and industrial manufacturers. These efforts are crucial for supporting ongoing research initiatives and translating laboratory discoveries into viable commercial products.

The future prospects for tert-butyl 6-bromopyridine-3-carboxylate are promising, with ongoing research aimed at expanding its applications and improving its synthesis methods. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield novel compounds with enhanced therapeutic properties. As our understanding of molecular interactions continues to evolve, the role of intermediates like this one will only become more significant in driving innovation across multiple scientific disciplines.